6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one

• IUPAC Name: 6-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C19H20ClN3O2/c20-15-2-4-16(5-3-15)23-9-7-22(8-10-23)12-14-1-6-18-17(11-14)21-19(24)13-25-18/h1-6,11H,7-10,12-13H2,(H,21,24)
• InChI Key: XJCFFIUVQKFBHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCC(=O)N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol

Description

6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one, also known as OC-2, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the class of benzooxazines and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one is not fully understood. However, it is believed to act as a partial agonist of the 5-HT1A receptor and a full agonist of the D2 receptor. It may also modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one has been found to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one has been found to reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one in lab experiments include its potential therapeutic properties and its ability to modulate the activity of various neurotransmitter systems. However, the limitations of using 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one. One potential direction is the development of more potent and selective analogs of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one for use in the treatment of anxiety, depression, and neuropathic pain. Another direction is the investigation of the long-term effects of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one on brain function and behavior. Finally, the study of the pharmacokinetics and pharmacodynamics of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one in humans is an important direction for the development of potential therapeutic applications.

Synthesis Methods

The synthesis of 6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one involves the reaction of 4-(4-chlorophenyl)piperazine with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then subjected to cyclization in the presence of a catalyst such as palladium on carbon. The final product is obtained through purification using chromatography techniques.

Scientific Research Applications

6-[4-(4-Chloro-phenyl)-piperazin-1-ylmethyl]-4H-benzo[1,4]oxazin-3-one has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have anxiolytic and antidepressant effects in animal models. In addition, it has been studied for its potential use in the treatment of neuropathic pain and as a cognitive enhancer.